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Compound of Interest

Compound Name: Lathodoratin

Cat. No.: B1674539 Get Quote

This document provides detailed protocols and guidelines for the preparation, characterization,

and certification of a lathodoratin analytical standard for use in research, quality control, and

drug development.

Introduction
Lathodoratin is a naturally occurring isoflavone, a type of flavonoid, primarily isolated from

plants of the Lathyrus genus, such as Lathyrus odoratus (sweet pea). Isoflavones are known

for their potential biological activities, including antioxidant and anti-inflammatory properties.

Accurate and reproducible quantification of lathodoratin in test samples requires a highly pure

and well-characterized analytical standard. This application note details the comprehensive

workflow for preparing and certifying a lathodoratin analytical standard.

Physicochemical Data
A summary of the key physicochemical properties of lathodoratin is presented below.
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Property Data

Molecular Formula C₁₇H₁₄O₅

Molecular Weight 300.29 g/mol

IUPAC Name
5,7-dihydroxy-3-(4-methoxyphenyl)-4H-

chromen-4-one

CAS Number 65236-39-7

Appearance Pale yellow to white crystalline solid

Solubility
Soluble in methanol, ethanol, DMSO; sparingly

soluble in water

UV max (in Methanol) Approximately 262 nm

Experimental Protocols
Protocol 1: Isolation and Purification of Lathodoratin
This protocol outlines a common method for the isolation of lathodoratin from a natural

source, followed by purification.

Workflow for Lathodoratin Isolation and Purification
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Dried Plant Material (e.g., Lathyrus odoratus seeds)

Soxhlet Extraction with Methanol

Concentration under reduced pressure

Liquid-Liquid Partitioning (n-hexane/ethyl acetate)

Silica Gel Column Chromatography

Fraction Collection & TLC Analysis

Pooling of Lathodoratin-rich fractions

Recrystallization

Purified Lathodoratin

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of lathodoratin.
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Methodology:

Extraction:

Grind dried plant material (e.g., seeds of Lathyrus odoratus) to a fine powder.

Perform a Soxhlet extraction with methanol for 8-12 hours to extract the phytochemicals.

Concentration:

Concentrate the methanolic extract using a rotary evaporator at 40-50°C until a crude

residue is obtained.

Liquid-Liquid Partitioning:

Suspend the crude residue in a mixture of n-hexane and water (1:1 v/v) to remove non-

polar impurities.

Separate and discard the n-hexane layer.

Extract the aqueous layer sequentially with solvents of increasing polarity, such as ethyl

acetate.

Collect and concentrate the ethyl acetate fraction, which will contain lathodoratin.

Chromatographic Purification:

Subject the concentrated ethyl acetate fraction to silica gel column chromatography.

Elute the column with a suitable solvent system, for example, a gradient of n-hexane and

ethyl acetate.

Monitor the collected fractions using Thin Layer Chromatography (TLC) with a suitable

mobile phase and visualize under UV light.

Pool the fractions containing the compound of interest.

Recrystallization:
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Recrystallize the pooled fractions from a suitable solvent system (e.g., methanol/water) to

obtain purified lathodoratin crystals.

Protocol 2: Purity and Identity Confirmation
This protocol describes the analytical tests required to confirm the identity and determine the

purity of the prepared lathodoratin standard.

Workflow for Analytical Standard Characterization

Purified Lathodoratin

¹H and ¹³C NMR

High-Resolution Mass Spectrometry (HRMS)

FT-IR Spectroscopy

HPLC-UV/DAD (Purity ≥ 98%)

LC-MS (Impurity Profiling)

Karl Fischer Titration (Water Content)

GC-HS (Residual Solvents)

Certified Lathodoratin Analytical Standard
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Caption: Workflow for the characterization and certification of the lathodoratin analytical

standard.
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Methodology:

Identity Confirmation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Record ¹H and ¹³C NMR spectra in a

suitable deuterated solvent (e.g., DMSO-d₆). The chemical shifts and coupling constants

should be compared with literature values for structural confirmation.

High-Resolution Mass Spectrometry (HRMS): Determine the accurate mass of the

molecular ion to confirm the elemental composition and molecular formula.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Obtain the IR spectrum to identify

characteristic functional groups present in the lathodoratin molecule.

Purity Assessment:

High-Performance Liquid Chromatography (HPLC-UV/DAD):

Column: C18, 4.6 x 250 mm, 5 µm.

Mobile Phase: Gradient of 0.1% formic acid in water (A) and acetonitrile (B).

Flow Rate: 1.0 mL/min.

Detection: UV at 262 nm.

Calculate the purity by area normalization. The acceptance criterion is typically ≥ 98%.

Liquid Chromatography-Mass Spectrometry (LC-MS): Use LC-MS to identify and

characterize any co-eluting impurities.

Water Content: Determine the water content using Karl Fischer titration.

Residual Solvents: Analyze for the presence of residual solvents using Gas

Chromatography with Headspace (GC-HS).

Data Presentation
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The results from the characterization and purity assessment should be summarized as follows:

Table 1: Identity Confirmation Data

Analytical Technique Result

¹H NMR Conforms to structure

¹³C NMR Conforms to structure

HRMS (m/z)
[M+H]⁺ measured value consistent with

calculated value for C₁₇H₁₅O₅⁺

FT-IR (cm⁻¹)
Peaks corresponding to -OH, C=O, C=C, and C-

O functional groups observed

Table 2: Purity Assessment Data

Analytical Technique Result

HPLC Purity (Area %) ≥ 98%

Water Content (%) Report value

Residual Solvents (ppm) Report values for each solvent

Assay (by mass balance) Report calculated assay value

Preparation of Standard Solutions
Logical Flow for Standard Solution Preparation
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Certified Lathodoratin Standard

Accurate Weighing on a Calibrated Balance

Dissolution in a Class A Volumetric Flask with Methanol

Stock Solution (e.g., 1000 µg/mL)

Serial Dilution with Mobile Phase

Working Standard Solutions (e.g., 0.1 - 100 µg/mL)

Generation of Calibration Curve

Click to download full resolution via product page

Caption: Logical flow for the preparation of stock and working standard solutions.

Protocol:

Stock Solution (e.g., 1000 µg/mL):

Accurately weigh approximately 10 mg of the certified lathodoratin standard.
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Quantitatively transfer the weighed standard to a 10 mL Class A volumetric flask.

Add a portion of methanol to dissolve the standard, sonicate if necessary, and then dilute

to the mark with methanol.

Working Solutions:

Prepare a series of working standard solutions by performing serial dilutions of the stock

solution with the mobile phase to be used in the analytical method. The concentration

range should bracket the expected concentration of the analyte in the samples.

Storage and Handling
Solid Standard: The certified lathodoratin standard should be stored in a desiccator at

-20°C, protected from light.

Standard Solutions: Stock and working solutions should be stored in amber glass vials at 2-

8°C and should be freshly prepared as needed. The stability of the solutions under these

conditions should be evaluated.

To cite this document: BenchChem. [Application Note: Preparation and Certification of
Lathodoratin Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674539#lathodoratin-analytical-standard-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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